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Compound of Interest

Compound Name: Plantanone B

Cat. No.: B2613537

Introduction

Plantanone B is a flavonoid, a class of natural compounds known for a wide range of
biological activities, including antioxidant and anti-inflammatory properties.[1][2][3] These notes
provide detailed protocols for the preparation and use of Plantanone B in cell-based
experiments, targeting researchers in cell biology and drug development. While specific
experimental data on Plantanone B is limited, the methodologies presented here are based on
established practices for flavonoids and related compounds, such as Plantanone C, which has
been shown to exhibit anti-inflammatory effects by inhibiting NF-kB, MAPK, and Akt signaling
pathways.[4]

Properties and Storage of Plantanone B

Proper handling and storage of Plantanone B are crucial for maintaining its stability and

activity.
Property Value Source
CAS Number 55780-30-8 [5]
Molecular Formula C33H40020 [5]
Molecular Weight 756.7 g/mol [5]

2-8°C, sealed, dry, and
Recommended Storage ) [5]
protected from light.
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Note: For long-term storage, especially once reconstituted, storing at -20°C or -80°C is
recommended to preserve stability.[6][7]

Preparing Stock and Working Solutions

Due to the low aqueous solubility of many flavonoids, an organic solvent is typically required to
prepare a concentrated stock solution.[2] Dimethyl sulfoxide (DMSQO) is a common choice for
cell culture experiments.

Protocol 2.1: Preparation of a 10 mM Plantanone B
Stock Solution in DMSO

o Calculate the required mass:
o For 1 mL of a 10 mM stock solution:
o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass = 0.010 mol/L x 0.001 L x 756.7 g/mol x 1000 mg/g = 7.567 mg
» Reconstitution:
o Accurately weigh 7.57 mg of Plantanone B powder.
o Add 1 mL of sterile, cell culture-grade DMSO.
o Vortex gently until the compound is completely dissolved.
o Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 20 uL) to avoid repeated
freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C, protected from light.
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Stock Solution Preparation

(Weigh 7.57 mg Plantanone B)

:

:

(Vortex to Mix)

:

(Dissolve in 1 mL DMSO)

Gliquot into single-use tube

y

:

(Store at -20°C or -80°C)
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Hypothesized Anti-inflammatory Pathway of Plantanone B
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General Experimental Workflow

Seed Cells Pre-treat with Incubate Analyze /
(e.g., RAW 264.7) Plantanone B [Stlmulate with LPS] [(e.g.. 24 hours) Collect Supematana (Griess, ELISA, etc.) Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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